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Compound of Interest

Compound Name: Furalaxyl

Cat. No.: B1674189 Get Quote

For immediate release: This document provides critical safety and logistical guidance for the

proper disposal of Furalaxyl, a fungicide used in research and development settings.

Adherence to these procedures is essential to ensure personnel safety and environmental

protection. Furalaxyl is classified as harmful if swallowed and poses a long-term hazard to

aquatic life.[1]

Hazard and Safety Overview
Before handling Furalaxyl, it is crucial to be aware of its associated hazards. This information

is critical for safe handling and determining the appropriate disposal route.
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[1]

Hazardous to the Aquatic

Environment (Long-term)
H412

Harmful to aquatic life with

long lasting effects[1]

Precautionary Statements GHS Codes Description

Prevention P264
Wash hands thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P273
Avoid release to the

environment.[1]

Response P301+P317
IF SWALLOWED: Get medical

help.

P330 Rinse mouth.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[1]

Step-by-Step Disposal Procedures
The following procedures provide a framework for the safe disposal of Furalaxyl and its

containers. These steps are based on general best practices for pesticide and chemical waste

management and should be adapted to comply with all applicable local, state, and federal

regulations.

Step 1: Personal Protective Equipment (PPE)
Before beginning any disposal-related activities, ensure you are wearing the appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)
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Safety glasses or goggles

Laboratory coat

Step 2: Unused or Excess Furalaxyl
If you have a small amount of leftover Furalaxyl solution from an experiment, the preferred

method is to use it up for its intended purpose, if possible.[2][3] Never dispose of excess

Furalaxyl by pouring it down the drain or into any water body.[3]

For larger quantities of unused Furalaxyl or material that cannot be used:

Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste:

Furalaxyl".

Storage: Store the waste in a designated, secure hazardous waste accumulation area. The

container must be tightly sealed and in good condition.

Contact Environmental Health and Safety (EHS): Contact your institution's EHS department

or a licensed hazardous waste disposal contractor for pickup and disposal.

Step 3: Empty Furalaxyl Containers
Properly rinsed containers can often be disposed of as non-hazardous waste. However,

regulations vary, so always confirm with your local authorities.

Triple-Rinsing Procedure:

Empty the container completely into the application equipment or a temporary holding

container for later use.

Fill the container about one-quarter full with a suitable solvent (e.g., water or as specified on

the product label).

Securely cap the container and shake vigorously for at least 30 seconds.

Pour the rinsate into the application equipment or the hazardous waste container for the

excess Furalaxyl.
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Repeat this rinsing process two more times.

Puncture the container to prevent reuse.

Dispose of the triple-rinsed container in accordance with institutional and local regulations,

which may include disposal in a sanitary landfill or recycling if available.[4]

Step 4: Contaminated Materials
Any materials, such as paper towels, gloves, or labware, that have come into contact with

Furalaxyl should be considered hazardous waste.

Collection: Place all contaminated materials in a designated, labeled hazardous waste bag

or container.

Disposal: Dispose of the container through your institution's hazardous waste program.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Furalaxyl waste.
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Caption: Decision workflow for Furalaxyl waste disposal.

General Chemical Waste Disposal Protocol
This diagram outlines a general experimental workflow for handling and disposing of chemical

waste in a laboratory setting.
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Caption: General laboratory chemical waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

